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Compound of Interest

Compound Name:
5-(Dimethylamino)pyridazin-3(2H)-

one hydrochloride

CAS No.: 41773-19-7

Cat. No.: B3007654

Get Quote

Compound ID: DMP-HCl CAS: 41773-19-7 (HCl salt) / 82226-43-5 (Free base) Target Class:

Phosphodiesterase (PDE) Inhibitor / Solvatochromic Fluorophore Therapeutic Area:

Cardiovascular (Vasodilation), Inflammation

Executive Summary & Mechanism of Action
The pyridazin-3(2H)-one scaffold is a "privileged structure" in medicinal chemistry, serving as

the pharmacophore for established cardiotonic drugs (e.g., Levosimendan, Pimobendan) and

analgesics (e.g., Emorfazone).

DMP-HCl represents the minimal essential pharmacophore for Type 3 Phosphodiesterase

(PDE3) inhibition. By inhibiting PDE3, DMP-HCl prevents the hydrolysis of cyclic AMP (cAMP)

and cyclic GMP (cGMP). In vascular smooth muscle, elevated cAMP activates Protein Kinase A

(PKA), leading to phosphorylation of myosin light chain kinase (MLCK) and subsequent

vasorelaxation.
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Additionally, the push-pull electronic structure (electron-donating dimethylamino group at C5 vs.

electron-withdrawing carbonyl at C3) confers significant fluorescence properties, making DMP-

HCl valuable as a micro-environmental polarity probe.

Mechanistic Pathway (PDE Inhibition)[1]
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Figure 1: Mechanism of Action. DMP-HCl inhibits PDE3, maintaining high intracellular cAMP

levels, which triggers PKA-mediated calcium desensitization and vasodilation.

Physicochemical Protocol: Fluorescence
Characterization
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Before biological assay, the compound's stability and solvatochromic behavior must be verified.

This protocol validates the integrity of the "push-pull" system essential for bioactivity.

Materials
Analyte: DMP-HCl (>98% purity).

Solvents: PBS (pH 7.4), DMSO, Methanol, Dichloromethane (Spectroscopic grade).

Instrument: Fluorescence Spectrophotometer (e.g., Agilent Cary Eclipse or equivalent).

Method
Stock Preparation: Dissolve DMP-HCl in DMSO to 10 mM.

Working Solutions: Dilute stock to 10 µM in the respective solvents.

Scan Parameters:

Excitation Scan: 300 nm – 450 nm (Emission fixed at 500 nm).

Emission Scan: 400 nm – 650 nm (Excitation fixed at λ_max found above).

Slit Width: 5 nm.

Expected Results (Data Validation)
DMP-HCl should exhibit a bathochromic shift (red shift) in polar solvents due to stabilization of

the intramolecular charge transfer (ICT) state.

Solvent
Dielectric
Constant (ε)

Expected λ_ex
(nm)

Expected
λ_em (nm)

Quantum Yield
(Φ)

Dichloromethane 8.93 ~360 ~440 High

Methanol 32.7 ~375 ~490 Moderate

PBS (pH 7.4) ~80 ~380 ~510 Low (Quenched)
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Note: If fluorescence is absent in DCM, the hydrochloride salt may not be fully dissociated or

the compound has degraded.

Primary Bioassay: TR-FRET PDE3 Inhibition
This protocol utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to

quantify cAMP levels. It is superior to radioactive assays for high-throughput screening of

pyridazinone derivatives.

Principle
The assay uses a competitive immunoassay format. Native cAMP (produced by the system)

competes with fluorescently labeled cAMP (tracer) for binding to a labeled anti-cAMP antibody.

High PDE activity → Low native cAMP → High Tracer Binding → High FRET Signal.

Inhibited PDE (DMP-HCl) → High native cAMP → Low Tracer Binding → Low FRET Signal.

Reagents & Equipment
Enzyme: Recombinant Human PDE3A (SignalChem, Cat# P91-31G).

Substrate: cAMP (500 nM working concentration).

Detection Kit: LANCE Ultra cAMP Kit (PerkinElmer) or HTRF cAMP Dynamic 2 (Cisbio).

Reference Inhibitor: Milrinone (Pyridazinone analog, IC50 ~0.5 µM).

Plate Reader: EnVision or Tecan Spark (TR-FRET module).

Step-by-Step Protocol
A. Buffer Preparation
Prepare PDE Assay Buffer:

50 mM Tris-HCl (pH 7.5)

8.3 mM MgCl₂ (Critical cofactor for PDE)
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1.7 mM EGTA

0.01% BSA (Prevents nonspecific binding)

B. Enzyme Titration (Optimization)
Prior to inhibition assay, determine the enzyme concentration that hydrolyzes 70% of the

substrate (EC70) within 30 minutes.

C. Inhibition Assay Workflow
Compound Dilution: Prepare a 10-point serial dilution of DMP-HCl in Assay Buffer (Range: 1

nM to 100 µM). Final DMSO concentration must be <1%.

Enzyme Addition: Dispense 5 µL of PDE3A enzyme (at EC70 concentration) into a 384-well

low-volume white plate.

Compound Incubation: Add 2.5 µL of DMP-HCl dilutions. Incubate for 10 min at Room

Temperature (RT).

Substrate Initiation: Add 2.5 µL of cAMP substrate (500 nM).

Reaction: Incubate for 30–60 minutes at RT.

Detection Step:

Add 5 µL of Europium-cryptate labeled anti-cAMP antibody.

Add 5 µL of d2-labeled cAMP tracer.

Read: Incubate 1 hour and read TR-FRET (Excitation: 320 nm; Emission: 615 nm & 665

nm).

Data Analysis
Calculate the FRET Ratio (665/615 nm). Plot % Inhibition vs. Log[DMP-HCl]. Fit using a 4-

parameter logistic equation (GraphPad Prism).

Validation Criteria:
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Z' Factor: > 0.5

Milrinone IC50: 0.4 – 0.8 µM (Must fall within this range to validate the run).

Secondary Functional Assay: Ex Vivo
Vasorelaxation
To confirm that the enzymatic inhibition translates to physiological function, a rat aortic ring

assay is recommended.

Protocol Summary
Tissue: Thoracic aorta from Wistar rats (250-300g).

Preparation: Clean adherent fat, cut into 3-4 mm rings. Remove endothelium (optional, to

test direct smooth muscle effect) by rubbing the lumen.

Mounting: Mount rings in organ baths containing Krebs-Henseleit solution (37°C, 95% O₂/5%

CO₂).

Pre-contraction: Contract rings with Phenylephrine (PE, 1 µM) until a stable plateau is

reached.

Dosing: Add DMP-HCl cumulatively (10 nM – 100 µM).

Measurement: Record isometric tension using force transducers.

Expected Outcome: DMP-HCl should induce concentration-dependent relaxation of the PE-

precontracted rings, with an efficacy comparable to Milrinone but potentially lower potency

depending on the specific substitution pattern.

Troubleshooting & Critical Parameters

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3007654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Solution

High Background

(Fluorescence)

DMP-HCl autofluorescence

interfering with FRET.

Run a "Compound Only"

control. If interference is high,

switch to a radioactive [3H]-

cAMP SPA assay.

Low Solubility

HCl salt form is hydrophilic but

may aggregate in high salt

buffers.

Dissolve stock in 100% DMSO;

ensure final assay DMSO is

<1%.

No Inhibition observed Enzyme degradation.

PDE enzymes are labile.

Aliquot and store at -80°C. Do

not freeze-thaw >2 times.

Precipitation in Organ Bath
High concentration (>100 µM)

in Krebs buffer.

Use a solubilizing agent (e.g.,

Cyclodextrin) if testing very

high concentrations, though

this may affect tissue viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3007654?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370926/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370926/
https://www.scholarsresearchlibrary.com/articles/various-chemical-and-biological-activities-of-pyridazinone-derivatives.pdf
https://pubmed.ncbi.nlm.nih.gov/41395719/
https://pubmed.ncbi.nlm.nih.gov/41395719/
https://pubchem.ncbi.nlm.nih.gov/compound/3_2H_-Pyridazinone
https://scispace.com/pdf/pyridazin-3-2h-ones-synthesis-reactivity-applications-in-17cirug9nc.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12218770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12218770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12218770/
https://sarpublication.com/media/articles/SARJPS_11_16-37_c.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8130605/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8130605/
https://www.benchchem.com/product/b3007654/docs#application-note-functional-characterization-of-5-dimethylamino-pyridazin-3-2h-one-hcl
https://www.benchchem.com/product/b3007654/docs#application-note-functional-characterization-of-5-dimethylamino-pyridazin-3-2h-one-hcl
https://www.benchchem.com/product/b3007654/docs#application-note-functional-characterization-of-5-dimethylamino-pyridazin-3-2h-one-hcl
https://www.benchchem.com/product/b3007654/docs#application-note-functional-characterization-of-5-dimethylamino-pyridazin-3-2h-one-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3007654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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